Cas no 869072-02-6 (N'-(4-chlorophenyl)methyl-N-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide)

• Product Name: N'-(4-chlorophenyl)methyl-N-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
• CAS No: 869072-02-6
• MF: C₁₈H₂₀ClN₃O₅S₂
• MW: 457.951500892639
• CID: 6431426
• PubChem ID: 18561601
• Update Time: 2025-07-14

N'-(4-chlorophenyl)methyl-N-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-chlorophenyl)methyl-N-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
• N'-[(4-chlorophenyl)methyl]-N-{[3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide
• CHEMBL1543099
• AKOS024614589
• N1-(4-chlorobenzyl)-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide
• SMR000806628
• F1851-0080
• 869072-02-6
• HMS2979F06
• MLS001236285
• N'-[(4-chlorophenyl)methyl]-N-[(3-thiophen-2-ylsulfonyl-1,3-oxazinan-2-yl)methyl]oxamide

• Inchi： 1S/C18H20ClN3O5S2/c19-14-6-4-13(5-7-14)11-20-17(23)18(24)21-12-15-22(8-2-9-27-15)29(25,26)16-3-1-10-28-16/h1,3-7,10,15H,2,8-9,11-12H2,(H,20,23)(H,21,24)
• InChI Key： PXNUJROEAYVCHS-UHFFFAOYSA-N
• SMILES： C(NCC1N(S(C2SC=CC=2)(=O)=O)CCCO1)(=O)C(NCC1=CC=C(Cl)C=C1)=O

Computed Properties

• Exact Mass: 457.0532908g/mol
• Monoisotopic Mass: 457.0532908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-chlorophenyl)methyl-N-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

Research Brief on N'-(4-chlorophenyl)methyl-N-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS: 869072-02-6)

In recent years, the compound N'-(4-chlorophenyl)methyl-N-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS: 869072-02-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a thiophene sulfonyl group and an oxazinan ring, has shown promising potential in various therapeutic applications. The latest research efforts have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in drug discovery.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 869072-02-6 exhibits high affinity for the kinase domain of a protein implicated in tumor progression. The study utilized X-ray crystallography to reveal the precise binding interactions between the compound and its target, providing a structural basis for further optimization.

In addition to its inhibitory properties, the compound's pharmacokinetic profile has been a subject of investigation. A preclinical study conducted by a leading pharmaceutical research group reported that N'-(4-chlorophenyl)methyl-N-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide exhibits favorable bioavailability and metabolic stability in rodent models. These findings suggest its potential as a viable candidate for further development, although challenges such as solubility and tissue distribution remain to be addressed.

Another area of interest is the compound's application in combination therapies. A recent collaborative study between academic and industry researchers explored its synergistic effects with existing chemotherapeutic agents. The results, published in Cancer Research, indicated that 869072-02-6 enhances the efficacy of standard treatments while minimizing adverse effects, underscoring its potential as an adjunct therapy in oncology.

Despite these advancements, several questions remain unanswered. For example, the long-term safety profile of the compound in higher organisms and its potential off-target effects require further investigation. Ongoing research aims to address these gaps through comprehensive toxicology studies and advanced in vivo models. Additionally, efforts are underway to develop derivatives of 869072-02-6 with improved selectivity and reduced toxicity.

In conclusion, N'-(4-chlorophenyl)methyl-N-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide represents a promising scaffold in medicinal chemistry. Its multifaceted biological activities and potential therapeutic applications make it a compelling subject for continued research. Future studies will likely focus on refining its pharmacological properties and exploring its utility in treating a broader range of diseases.